Cas no 832739-41-0 (5-cyclopropyl-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 5-cyclopropyl-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 832739-41-0
• MF: C₁₁H₁₄F₃N₃
• MW: 245.24417257309
• MDL: MFCD04969227
• CID: 3059165
• PubChem ID: 135645608
• Update Time: 2025-09-25

5-cyclopropyl-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• <br>5-Cyclopropyl-2-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a ]pyrimidine
• 5-cyclopropyl-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• STK312714
• EN300-229412
• PQMGALGWECRSJB-UHFFFAOYSA-N
• 5-Cyclopropyl-4,5,6,7-tetrahydro-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• 5-CYCLOPROPYL-2-METHYL-7-(TRIFLUOROMETHYL)-4,5,6,7-TETRAHYDROPYRAZOLO[1,5+
• BBL038903
• 5-cyclopropyl-2-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
• AKOS000309296
• CS-0282871
• SCHEMBL17815783
• HIB73941
• 832739-41-0
• 5-cyclopropyl-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• DTXSID501126513

• MDL： MFCD04969227
• Inchi： 1S/C11H14F3N3/c1-6-4-10-15-8(7-2-3-7)5-9(11(12,13)14)17(10)16-6/h4,7-9,15H,2-3,5H2,1H3
• InChI Key： PQMGALGWECRSJB-UHFFFAOYSA-N
• SMILES： FC(C1CC(C2CC2)NC2=CC(C)=NN12)(F)F

Computed Properties

• Exact Mass: 245.11398195Da
• Monoisotopic Mass: 245.11398195Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.9Ų